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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hydration kinetics of different strontium

salts. The information presented is collated from experimental studies to support research and

development in fields where the hydration characteristics of strontium compounds are critical.

Data Summary of Hydration Properties
The following table summarizes the known hydrated forms and qualitative observations on the

hydration and dehydration behavior of several strontium salts. Direct quantitative comparison of

hydration rates is challenging due to variations in experimental conditions across different

studies.
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Strontium Salt Chemical Formula
Known Hydrated
Forms

Observations on
Hydration/Dehydrat
ion Kinetics

Strontium Chloride SrCl₂

SrCl₂·H₂O,

SrCl₂·2H₂O,

SrCl₂·6H₂O

The hydration to

SrCl₂·6H₂O is the final

product in air. The

mono- and dihydrates

are intermediate

forms.[1] Dehydration

of the hexahydrate to

the anhydrous form

occurs at elevated

temperatures.[2] The

kinetics of these

transformations are

complex and can be

asymmetric during

hydration and

dehydration cycles.[3]

[4]

Strontium Bromide SrBr₂
SrBr₂·H₂O,

SrBr₂·6H₂O

The hydration of

anhydrous SrBr₂ to its

monohydrate is an

exothermic reaction.

[5] The transition from

the hexahydrate to the

dihydrate occurs at

89°C, and the

anhydrous form is

obtained at 180°C.[6]

It is considered a

promising material for

thermochemical heat

storage due to its

favorable reaction

kinetics.[7]
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Strontium Iodide SrI₂ SrI₂·6H₂O

Strontium iodide is a

deliquescent

compound, readily

absorbing moisture

from the air to form

the hexahydrate.[8]

The dehydration of the

hexahydrate can be

achieved by heating.

[9]

Strontium Hydroxide Sr(OH)₂
Sr(OH)₂·H₂O,

Sr(OH)₂·8H₂O

Exists in anhydrous,

monohydrate, and

octahydrate forms.[10]

The octahydrate can

be dehydrated to the

monohydrate and

subsequently to the

oxide upon heating.

The preparation often

involves the

precipitation of

Sr(OH)₂ from a

solution of a soluble

strontium salt.[10]

Strontium Nitrate Sr(NO₃)₂ Sr(NO₃)₂·4H₂O

Information on the

kinetics of hydration is

less prevalent in the

reviewed literature

compared to halides.

It is known to form a

tetrahydrate.
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Strontium Carbonate SrCO₃ -

The focus of available

research is primarily

on the kinetics of its

formation rather than

hydration.[11]

Experimental Protocols
The study of hydration kinetics in strontium salts typically employs the following experimental

methodologies:

1. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Objective: To determine the changes in mass and heat flow of a salt sample as a function of

temperature and atmosphere, providing information on dehydration and hydration

temperatures, stoichiometry of hydrates, and reaction kinetics.

Methodology:

A small, precisely weighed sample of the strontium salt is placed in a crucible within a

thermogravimetric analyzer.

The sample is subjected to a controlled temperature program, which can include

isothermal segments, heating ramps, or cooling ramps.

A controlled atmosphere with a specific relative humidity is passed over the sample. For

dehydration, a dry, inert gas (e.g., nitrogen) is used. For hydration, a gas stream with a

known water vapor partial pressure is introduced.

The TGA instrument continuously monitors and records the mass of the sample. Mass loss

indicates dehydration, while mass gain indicates hydration.

Simultaneously, a DSC sensor measures the heat flow to or from the sample relative to a

reference, allowing for the determination of reaction enthalpies.

The rate of mass change ( dm/dt ) provides the reaction rate at a given temperature and

humidity.
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2. Volumetric Method

Objective: To measure the amount of water vapor absorbed or released by a salt sample by

monitoring pressure changes in a sealed system.

Methodology:

A known amount of the anhydrous or partially hydrated strontium salt is placed in a reactor

vessel of a known volume.

The reactor is connected to a water vapor source and a pressure measurement system.

The system is evacuated to remove any non-condensable gases.

Water vapor is introduced into the system at a controlled pressure.

As the salt hydrates, it consumes water vapor, causing a decrease in the system pressure.

The change in pressure over time is recorded and used to calculate the moles of water

absorbed by the salt, from which the hydration rate can be determined.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the comparative analysis of

hydration kinetics in different strontium salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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